Cas no 313521-30-1 (N-(4-methylphenyl)-2-nitro-4-(1,1,2,2-tetrafluoroethanesulfonyl)aniline)

• Product Name: N-(4-methylphenyl)-2-nitro-4-(1,1,2,2-tetrafluoroethanesulfonyl)aniline
• CAS No: 313521-30-1
• MF: C₁₅H₁₂F₄N₂O₄S
• MW: 392.325396537781
• CID: 6599826
• PubChem ID: 5144454
• Update Time: 2024-01-03

N-(4-methylphenyl)-2-nitro-4-(1,1,2,2-tetrafluoroethanesulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-2-nitro-4-(1,1,2,2-tetrafluoroethanesulfonyl)aniline
• N-(4-methylphenyl)-2-nitro-4-[(1,1,2,2-tetrafluoroethyl)sulfonyl]aniline
• Benzenamine, N-(4-methylphenyl)-2-nitro-4-[(1,1,2,2-tetrafluoroethyl)sulfonyl]-
• SCHEMBL6001938
• 313521-30-1
• F1575-0025
• AKOS003622700
• IBDIPERALKKVMK-UHFFFAOYSA-N
• N-(4-methylphenyl)-2-nitro-4-(1,1,2,2-tetrafluoroethylsulfonyl)aniline
• 2-nitro-4-((1,1,2,2-tetrafluoroethyl)sulfonyl)-N-(p-tolyl)aniline

• Inchi： 1S/C15H12F4N2O4S/c1-9-2-4-10(5-3-9)20-12-7-6-11(8-13(12)21(22)23)26(24,25)15(18,19)14(16)17/h2-8,14,20H,1H3
• InChI Key： IBDIPERALKKVMK-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(C)C=C2)=CC=C(S(C(F)(F)C(F)F)(=O)=O)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 392.04539069g/mol
• Monoisotopic Mass: 392.04539069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.485±0.06 g/cm3(Predicted)
• Boiling Point: 492.4±45.0 °C(Predicted)
• pka: -5.58±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Sulfonylanilines